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Compound of Interest

Compound Name: 1-Fluoro-2,3-dimethoxybenzene

Cat. No.: B1334146 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of 1-
Fluoro-2,3-dimethoxybenzene, ensuring the protection of laboratory personnel and the

environment.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet

(SDS) for 1-Fluoro-2,3-dimethoxybenzene and adhere to all institutional and local regulations

regarding chemical waste management. All personnel handling the chemical waste must be

trained on proper hazardous waste procedures.[1]

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

II. Step-by-Step Disposal Protocol
The disposal of 1-Fluoro-2,3-dimethoxybenzene must be managed through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
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company.[2][3] Do not dispose of this chemical down the drain or in regular trash.[2][4]

Waste Identification and Segregation:

Treat all unused or contaminated 1-Fluoro-2,3-dimethoxybenzene as hazardous waste.

[1][5]

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your EHS department. Incompatible materials can lead to dangerous reactions.

Containerization:

Use a designated, compatible, and leak-proof container for waste collection. The original

container or a new, clean container appropriate for organic solvents should be used.[3]

Ensure the container is in good condition, free from cracks or damage.[5]

Keep the waste container securely closed at all times, except when adding waste.[5][6]

Labeling:

Immediately label the waste container with a hazardous waste tag provided by your

institution's EHS department.[1][2]

The label must include:

The full chemical name: "Waste 1-Fluoro-2,3-dimethoxybenzene". Avoid abbreviations

or chemical formulas.[2]

The concentration and quantity of the waste.

The date of waste generation.[2]

The name and contact information of the principal investigator or laboratory supervisor.

[2]

The specific hazards associated with the chemical (e.g., "Combustible Liquid," "Irritant").
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Storage:

Store the labeled waste container in a designated hazardous waste accumulation area

within the laboratory.

This area should be well-ventilated, cool, and away from sources of ignition or heat.[3]

Ensure secondary containment is used for liquid waste to prevent spills.[6]

Disposal Request and Pickup:

Once the container is full or ready for disposal, contact your institution's EHS department

to schedule a pickup.[3]

Do not transport hazardous waste outside of your designated laboratory area.

Transportation should only be handled by trained EHS personnel or a licensed contractor.

[1]

III. Spill Management
In the event of a spill, immediate action is necessary to ensure safety and prevent

environmental contamination.

Alert Personnel: Immediately notify others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Ventilate: Increase ventilation in the area of the spill.

Containment: Use an inert absorbent material such as vermiculite, dry sand, or earth to

contain the spill.[3][7]

Cleanup:

Wear appropriate PPE.

Carefully collect the absorbed material using non-sparking tools and place it in a

designated, labeled hazardous waste container.[3]
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Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Reporting: Report the spill to your institution's EHS department.

IV. Chemical and Physical Properties
A summary of the key quantitative data for 1-Fluoro-2,3-dimethoxybenzene and related

isomers is provided below for reference.

Property
1-Fluoro-2,3-
dimethoxybenzene

1-Fluoro-3,5-
dimethoxybenzene

2-Fluoro-1,4-
dimethoxybenzene

CAS Number 394-64-9[8] 52189-63-6[9] 82830-49-7[10][11]

Molecular Formula C₈H₉FO₂[8] C₈H₉FO₂[9] C₈H₉FO₂[11]

Molecular Weight 156.15 g/mol [8] 156.15 g/mol [9] 156.15 g/mol [11]

Form Not specified Liquid[9]
White crystalline low

melting solid[11]

Boiling Point Not specified 88 °C / 6 mmHg[9] 121 °C / 40 mmHg[11]

Density Not specified 1.171 g/mL at 25 °C[9] 1.691 g/cm³[11]

Flash Point Not specified 91 °C (195.8 °F)[9] 85 °C[11]

V. Disposal Workflow
The logical flow for the proper disposal of 1-Fluoro-2,3-dimethoxybenzene is illustrated in the

diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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